Cas no 15166-10-6 (3H-Pyrazol-3-one,4-(ethylamino)-1,2-dihydro-1,5-dimethyl-2-phenyl-)

• Product Name: 3H-Pyrazol-3-one,4-(ethylamino)-1,2-dihydro-1,5-dimethyl-2-phenyl-
• CAS No: 15166-10-6
• MF: C₁₃H₁₇N₃O
• MW: 231.293582677841
• CID: 142785
• PubChem ID: 27107
• Update Time: 2025-04-19

3H-Pyrazol-3-one,4-(ethylamino)-1,2-dihydro-1,5-dimethyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one,4-(ethylamino)-1,2-dihydro-1,5-dimethyl-2-phenyl-
• 4-(ethylamino)-1,5-dimethyl-2-phenylpyrazol-3-one
• 4-(Ethylamino)antipyrine
• 4-Aethylamino-1,5-dimethyl-2-phenyl-1,2-dihydro-pyrazol-3-on
• 4-ethylamino-1,5-dimethyl-2-phenyl-1,2-dihydro-pyrazol-3-one
• 4-Ethylaminoantipyrin
• AC1L1CIH
• ANTIPYRINE, 4-(ETHYLAMINO)-
• BRN 0212712
• LS-21384
• SureCN8940421
• TA 2
• SCHEMBL8940421
• 15166-10-6
• 4-25-00-03563 (Beilstein Handbook Reference)
• AKOS009156078
• DTXSID70164840

• Inchi： 1S/C13H17N3O/c1-4-14-12-10(2)15(3)16(13(12)17)11-8-6-5-7-9-11/h5-9,14H,4H2,1-3H3
• InChI Key： MVHDZXNUTMWQRW-UHFFFAOYSA-N
• SMILES： O=C1C(=C(C)N(C)N1C1C=CC=CC=1)NCC

Computed Properties

• Exact Mass: 231.13731
• Monoisotopic Mass: 231.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 35.6Ų

Experimental Properties

• PSA: 35.58